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Introduction

Phenyltrimethylammonium chloride is a quaternary ammonium salt with significant

applications in organic synthesis and various industrial processes. It is primarily utilized as a

phase-transfer catalyst, which facilitates the reaction between reactants in different phases

(e.g., an aqueous phase and an organic phase).[1][2] Its utility also extends to its role as a

surfactant and as a methylating agent. This guide provides a focused overview of its

fundamental molecular characteristics, specifically its molecular weight and chemical formula,

for researchers, scientists, and professionals in drug development.

Chemical Formula and Molecular Weight
The chemical formula and molecular weight are foundational data points for any chemical

compound, essential for stoichiometric calculations, analytical characterization, and material

specification.

Molecular Formula

The molecular formula for phenyltrimethylammonium chloride is generally represented as

C9H14ClN or C9H14N·Cl.[3][4][5] This formula indicates that each molecule is composed of:

Nine carbon (C) atoms
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Fourteen hydrogen (H) atoms

One nitrogen (N) atom

One chlorine (Cl) atom, present as the chloride ion.

The structure consists of a phenyl group and three methyl groups attached to a central nitrogen

atom, forming a quaternary ammonium cation, with chloride as the counter-ion.[5]

Molecular Weight

The molecular weight of phenyltrimethylammonium chloride is approximately 171.67 g/mol .

[3][6][7][8] This value is calculated from the atomic weights of its constituent elements. Minor

variations in the reported value, such as 171.667 g/mol , are due to differences in the precision

of atomic weight values used in the calculation.[4]

Quantitative Data Summary
For clarity and ease of reference, the key quantitative and identifying information for

phenyltrimethylammonium chloride is summarized in the table below.

Property Value

Molecular Formula C9H14ClN[4][9]

(CH3)3N(Cl)C6H5[6][8]

Molecular Weight 171.67 g/mol [3][6][7][8]

171.667 g/mol [4]

CAS Number 138-24-9[4][6][9]

Appearance White to off-white crystalline powder[2][6]

Melting Point 235-243 °C[2]

Visual Representation of Molecular Composition
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To illustrate the elemental makeup of phenyltrimethylammonium chloride, the following

diagram provides a visual breakdown of the components of its molecular formula.

Elemental Composition

Phenyltrimethylammonium Chloride
(C9H14ClN)

Carbon (C)
x 9

Hydrogen (H)
x 14

Nitrogen (N)
x 1

Chlorine (Cl)
x 1

Click to download full resolution via product page

Elemental composition of Phenyltrimethylammonium Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Molecular
Properties of Phenyltrimethylammonium Chloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b087048#phenyltrimethylammonium-
chloride-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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